2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate

• CAS No.: 1087788-48-4
• Molecular Formula: C12H12F3NO4
• Molecular Weight: 291.22 g/mol
• IUPAC Name: 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate
• InChI: InChI=1S/C12H12F3NO4/c13-12(14,15)7-20-11(17)16-8-2-3-9-10(6-8)19-5-1-4-18-9/h2-3,6H,1,4-5,7H2,(H,16,17)
• InChI Key: OZPYEBSCLLEFAK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)NC(=O)OCC(F)(F)F)OC1

Description

2,2,2-Trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate is a carbamate derivative featuring a benzodioxepin core substituted with a trifluoroethyl group. The benzodioxepin moiety—a seven-membered ring containing two oxygen atoms—imparts structural rigidity, while the trifluoroethyl carbamate group enhances metabolic stability and lipophilicity, common traits in bioactive molecules targeting neurological or inflammatory pathways .

Synthetic routes for this compound, as disclosed in patent literature, involve amine-protecting strategies. For example, intermediates like phenylmethyl N-[2-oxo-2-[(2,2,2-trifluoroethyl)amino]ethyl]carbamate (Formula 4) are used, with benzyl, tert-butyl, or dibenzyl groups serving as protecting agents to streamline synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate typically involves the reaction of 3,4-dihydro-2H-1,5-benzodioxepin-7-amine with 2,2,2-trifluoroethyl chloroformate under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing safety measures to handle the reactive intermediates and by-products.

Chemical Reactions Analysis

Types of Reactions

2,2,2-Trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: Nucleophilic substitution reactions can replace the trifluoroethyl group with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

2,2,2-Trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate is used in various scientific research applications, including:

Chemistry: As a reagent in organic synthesis and as a building block for more complex molecules.

Biology: In proteomics research to study protein interactions and functions.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate involves its interaction with specific molecular targets, such as proteins or enzymes. The compound can bind to these targets, altering their activity and affecting various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural Comparison of Benzodioxepin Derivatives

Compound Name	Molecular Formula	Key Functional Groups	Reference
2,2,2-Trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate	C₁₂H₁₂F₃NO₄ (inferred)	Benzodioxepin, trifluoroethyl carbamate
N-{3-Carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamate	C₁₁H₁₁F₃N₂O₃S	Cyclopenta[b]thiophen, carbamoyl
2-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid	C₁₁H₁₂O₄	Benzodioxepin, acetic acid

• Trifluoroethyl Carbamate vs. Carbamoyl Thiophen : The cyclopenta[b]thiophen analog () replaces the benzodioxepin with a sulfur-containing heterocycle, which may alter electronic properties and bioavailability .
• Carbamate vs.

Physicochemical Properties

Key physicochemical metrics are compared below:

Table 3: Physicochemical Properties

Compound	Molecular Weight (g/mol)	Purity	CAS Number	Reference
Target Compound	~291.23 (inferred)	Unknown	Not available
N-{3-Carbamoyl...thiophen-2-yl}carbamate	308.28	95%	Not available
2-Amino-5-propyl-1,3-thiazole-4-carboxylic acid	186.23	95%	899350-60-8

• The sulfur-containing analog () has a higher molecular weight (308.28 vs. ~291.23) due to the thiophen ring and carbamoyl group .
• Purity data for the target compound are unavailable, whereas other derivatives achieve ≥95% purity through chromatographic methods .

Biological Activity

2,2,2-Trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate is C12H12F3NO4. Its structure features a trifluoroethyl group that may enhance lipophilicity and influence its interaction with biological targets.

Pharmacological Effects

Research indicates that compounds similar to 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate exhibit various pharmacological activities:

• Antidepressant Activity : Some studies suggest that benzodioxepin derivatives can act as serotonin reuptake inhibitors (SRIs), which are beneficial in treating depression.
• Anxiolytic Effects : The structural characteristics of this compound may impart anxiolytic properties, similar to those observed in benzodiazepines.
• Neuroprotective Properties : Preliminary data indicate potential neuroprotective effects against neurodegenerative diseases through modulation of neurotransmitter systems.

The exact mechanisms by which 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate exerts its effects are not fully elucidated. However, it is hypothesized that:

• Receptor Interaction : The compound may interact with various neurotransmitter receptors including serotonin (5-HT), dopamine (D), and gamma-aminobutyric acid (GABA) receptors.
• Enzyme Inhibition : It may inhibit enzymes involved in neurotransmitter metabolism or reuptake.

Data Tables

Property	Value
Molecular Formula	C12H12F3NO4
Molecular Weight	273.23 g/mol
CAS Number	Not specified
Solubility	Soluble in organic solvents

Case Study 1: Antidepressant Efficacy

A study conducted on a series of benzodioxepin derivatives demonstrated that modifications to the trifluoroethyl group significantly influenced the antidepressant activity in animal models. The results indicated that compounds with higher lipophilicity showed enhanced efficacy.

Case Study 2: Neuroprotective Effects

In vitro studies have shown that similar compounds can protect neuronal cells from oxidative stress. The presence of the trifluoroethyl group was found to be crucial for enhancing cell membrane permeability and facilitating cellular uptake.